Cas no 1216762-11-6 ([(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride)

• Product Name: [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride
• CAS No: 1216762-11-6
• MF: C₁₇H₃₂ClN
• MW: 285.895684242249
• CID: 5434810
• Update Time: 2025-07-16

[(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(1-adamantylmethyl)-N,2,2-trimethylpropan-1-amine:hydrochloride
• [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride

• Inchi： 1S/C17H31N.ClH/c1-16(2,3)11-18(4)12-17-8-13-5-14(9-17)7-15(6-13)10-17;/h13-15H,5-12H2,1-4H3;1H
• InChI Key： WNHREAXMMHURNC-UHFFFAOYSA-N
• SMILES： C(N(CC12CC3CC(CC(C3)C1)C2)C)C(C)(C)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride

Comprehensive Overview of [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride (CAS No. 1216762-11-6)

The compound [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride, identified by its CAS No. 1216762-11-6, is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive adamantane-based framework, combined with a 2,2-dimethylpropyl moiety, makes it a subject of interest for applications ranging from drug development to material science. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the proven versatility of adamantane derivatives in medicinal chemistry.

In recent years, the scientific community has focused on optimizing adamantane-containing compounds due to their remarkable stability and lipophilicity, which enhance drug delivery and bioavailability. The hydrochloride salt form of this compound further improves its solubility, making it a viable candidate for formulation studies. A growing number of studies explore its interactions with biological targets, particularly in the context of central nervous system (CNS) disorders, where adamantane derivatives have historically shown efficacy.

One of the most searched questions related to this compound is: "What are the applications of [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride in drug discovery?" Current research suggests its potential as a modulator of neurotransmitter systems, with preliminary data indicating affinity for specific receptors. Additionally, its structural rigidity and steric hindrance properties make it a valuable tool for probing enzyme active sites or designing novel inhibitors.

From a synthetic chemistry perspective, the preparation of CAS No. 1216762-11-6 involves multi-step organic transformations, often starting from 1-adamantanecarboxylic acid or its derivatives. The incorporation of the 2,2-dimethylpropyl group introduces challenges in stereocontrol, which has led to innovative catalytic methods being developed. These advancements align with the broader trend of green chemistry, as researchers seek to minimize waste and improve atom economy in the synthesis of complex amines.

The physicochemical properties of this compound, including its melting point, solubility profile, and stability under various conditions, are frequently investigated parameters. Such data is crucial for pharmaceutical formulation scientists who must balance compound integrity with delivery requirements. Recent publications have highlighted its pH-dependent behavior, which could be exploited for targeted release applications.

In the context of intellectual property, [(adamantan-1-yl)methyl](2,2-dimethylpropyl)methylamine hydrochloride appears in several patent applications related to neurological therapeutics and metabolic disorder treatments. This reflects the growing commercial interest in adamantane-based pharmacophores. Analytical chemists have developed specialized HPLC methods and mass spectrometry protocols to characterize this compound and its potential metabolites, addressing another common search query about "analytical techniques for adamantane derivatives."

Looking ahead, the scientific trajectory for CAS No. 1216762-11-6 appears promising. With increasing computational power, in silico modeling of its interactions with biological targets has become more sophisticated, enabling rational drug design approaches. Furthermore, the compound's potential in material science applications, such as advanced polymers or coatings, represents an emerging research frontier that aligns with sustainability initiatives in chemical manufacturing.